Cas no 9004-57-3 (Ethyl cellulose)

Ethyl cellulose is a non-ionic, water-insoluble ethyl ether of cellulose, widely used as a binder, coating agent, and film-former in pharmaceutical, food, and industrial applications. Its key advantages include excellent chemical stability, thermoplasticity, and resistance to moisture, oils, and organic solvents. Ethyl cellulose exhibits adjustable viscosity and solubility depending on the degree of ethoxylation, allowing for tailored performance in formulations. It is particularly valued for its ability to form durable, flexible films with controlled release properties, making it ideal for tablet coatings, encapsulation, and specialty coatings. Its inert nature and compatibility with various additives further enhance its utility in diverse technical applications.
Ethyl cellulose structure
Ethyl cellulose structure
Product Name:Ethyl cellulose
CAS No:9004-57-3
MF:C20H38O11
MW:454.509128093719
MDL:MFCD00131037
CID:48177
PubChem ID:24832091
Update Time:2025-09-09

Ethyl cellulose Chemical and Physical Properties

Names and Identifiers

    • Ethyl cellulose
    • CELLULOSE ETHYL ETHER
    • 'ETHOCEL'(R)
    • ETHYL CELLULOSE 10
    • ETHYL CELLULOSE 100
    • ETHYL CELLULOSE 45
    • ETHYL CELLULOSE 50
    • MODIFIED CELLULOSE
    • MODIFIED CELLULOSE, EC
    • aquacoat
    • aquacoatecd30
    • aquacoatecd30fmc
    • cellulose,triethylether
    • celluloseethyl
    • celluloseethylate
    • et100(cellulosederivative)
    • ethocel
    • ethocel150
    • ETHYL CELLULOSE, HIGH PURITY PHARMACEUTICAL GRADE
    • 2-(Butyl{4-[(E)-(2,6-dicyano-4-nitrophenyl)diazenyl]-3-methylphen yl}amino)ethyl acetate
    • ampacete
    • Surelease
    • Aquacoat ECD 30FMC
    • Ethocel E50
    • CHEBI:168398
    • Ethocel 150
    • Ethocel MED
    • Cellulose, triethyl ether
    • Ethocel 890
    • Aquacoat ECD 30
    • SPT 50CPS
    • Ethocel N200
    • Ethylcellulose
    • Ethocel N7
    • Ampacet E/C
    • Cellulose ethyl
    • 2-[4,5-diethoxy-2-(ethoxymethyl)-6-methoxyoxan-3-yl]oxy-6-(hydroxymethyl)-5-methoxyoxane-3,4-diol
    • Triethyl cellulose
    • ET 100 (cellulose derivative)
    • Ethocel E7
    • Nixon E/C
    • Ethocel STD
    • 9004-57-3
    • Cellulose ethylate
    • Ethocel N10
    • SPT 50 cps
    • Cellulose, ethyl ester
    • Ethyl Cellulose, Viscosity 8 - 12, 48% ethoxyl
    • DA-63306
    • 6-9mPa.s,5% in toluene:isopropanol 80:20
    • MDL: MFCD00131037
    • Inchi: 1S/C20H38O11/c1-6-26-10-12-16(17(27-7-2)18(28-8-3)20(25-5)30-12)31-19-14(23)13(22)15(24-4)11(9-21)29-19/h11-23H,6-10H2,1-5H3
    • InChI Key: ZZSNKZQZMQGXPY-UHFFFAOYSA-N
    • SMILES: O(C1C(C(C(C(CO)O1)OC)O)O)C1C(COCC)OC(C(C1OCC)OCC)OC

Computed Properties

  • Exact Mass: 448.18600
  • Monoisotopic Mass: 448.186
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 11
  • Heavy Atom Count: 31
  • Rotatable Bond Count: 12
  • Complexity: 768
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 10
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • XLogP3: -1.5
  • Topological Polar Surface Area: 135

Experimental Properties

  • Color/Form: White granular or fine powder.
  • Density: 1.14 g/mL at 25 °C(lit.)
  • Melting Point: No data available
  • Boiling Point: 654.2±55.0 °C at 760 mmHg
  • Flash Point: 152 °C
  • Refractive Index: n20/D 1.47(lit.)
  • Solubility: esters, aromatic hydrocarbons, alcohols and ketones: soluble
  • Water Partition Coefficient: Insoluble
  • PSA: 147.66000
  • LogP: 5.75476
  • Merck: 14,3781
  • Solubility: It is soluble in most organic solvents, can be mixed with resins, oil waxes and plasticizers, has no effect on alkali and dilute acid, and is insoluble in water.
  • Sensitiveness: Easily absorb moisture

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